Cas no 26035-98-3 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-methyl-N,7-bis(phenylmethyl)-)

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-methyl-N,7-bis(phenylmethyl)- structure
26035-98-3 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-methyl-N,7-bis(phenylmethyl)-
CAS No:26035-98-3
MF:C21H20N4
MW:328.410304069519
CID:264455
PubChem ID:152814
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-methyl-N,7-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-methyl-N,7-bis(phenylmethyl)-
    • N,7-dibenzyl-6-methylpyrrolo[2,3-d]pyrimidin-4-amine
    • N,7-Dibenzyl-6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • BRN 0701350
    • 26035-98-3
    • DTXSID40180678
    • 4-Benzylamino-6-methyl-7-benzyl-7H-pyrrolo(2,3-d)pyrimidine
    • 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 6-methyl-N,7-bis(phenylmethyl)-
    • 4-Benzylamino-6-methyl-7-benzylpyrrolo(2,3-d)pyrimidine
    • 7H-Pyrrolo(2,3-d)pyrimidine, 7-benzyl-4-(benzylamino)-6-methyl-
    • BM 203
    • Inchi: 1S/C21H20N4/c1-16-12-19-20(22-13-17-8-4-2-5-9-17)23-15-24-21(19)25(16)14-18-10-6-3-7-11-18/h2-12,15H,13-14H2,1H3,(H,22,23,24)
    • InChI Key: DKFFENXONLDPJC-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C(C)=CC2=C(N=CN=C12)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 328.169
  • Monoisotopic Mass: 328.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 42.7Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 551.4°Cat760mmHg
  • Flash Point: 287.3°C
  • Refractive Index: 1.647
  • PSA: 42.74
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